Cas no 1806546-37-1 (3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1806546-37-1
• MF: C₈H₃F₈N
• MW: 265.103349924088
• CID: 4908419
• Update Time: 2025-05-22

3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H3F8N/c9-6(10)5-3(7(11,12)13)1-17-2-4(5)8(14,15)16/h1-2,6H
• InChI Key： UTBHPSZXYMPAKP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1C(F)(F)F)C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine

3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806546-37-1, commonly referred to as 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of trifluoromethyl (-CF₃) and difluoromethyl (-CHF₂) substituents at specific positions on the pyridine ring imparts unique electronic and structural properties to the molecule.

3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine is notable for its high stability and reactivity due to the electron-withdrawing nature of the fluorinated substituents. These groups significantly influence the electronic distribution in the molecule, making it a valuable precursor in various chemical reactions. Recent studies have highlighted its potential applications in the synthesis of advanced materials, including fluorinated polymers and high-performance electronics.

The synthesis of 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with fluorinated reagents. Researchers have explored various catalysts and reaction mechanisms to optimize yield and purity, ensuring that the final product meets stringent quality standards.

In terms of applications, 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine has found utility in several cutting-edge technologies. For instance, its use as a building block in organic synthesis has enabled the creation of novel pharmaceutical compounds with enhanced bioavailability and efficacy. Additionally, its role in materials science is evident in its application as a precursor for advanced coatings and adhesives that exhibit superior thermal and chemical resistance.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 3,5-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for designing efficient synthetic pathways. Furthermore, experimental studies have confirmed its exceptional stability under harsh conditions, making it an ideal candidate for high-temperature applications.

The environmental impact of 3,5-Bis(trifluoromethyl)-4-(diffluromethyil)pyridine has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms when properly managed, aligning with global efforts to develop eco-friendly chemical compounds. Its biodegradation pathways are currently under investigation to ensure sustainable practices in its production and use.

In conclusion, 3,5-Bis(trifluoromethyl)-4-(diffluromethyil)pyridine (CAS No. 1806546-37-1) stands out as a versatile compound with immense potential across multiple industries. Its unique chemical properties, combined with ongoing research advancements, position it as a key player in future innovations within materials science and organic synthesis.